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Compound of Interest

Compound Name: alpha-Naphtholbenzein

Cat. No.: B1293644

Introduction

The acid number (AN) is a critical quality control parameter for new and used oils, providing a
measure of the acidic constituents present.[1][2] It is defined as the mass of potassium
hydroxide (KOH) in milligrams that is required to neutralize the acids in one gram of an oil
sample.[1] An increase in the acid number of in-service oils can indicate oxidation and
degradation, highlighting the need for an oil change to prevent corrosion and other detrimental
effects.[2][3][4] This color-indicator titration method, employing a-Naphtholbenzein (also known
as p-Naphtholbenzein), offers a reliable and straightforward approach for determining the acid
number in petroleum products and lubricants that are not excessively dark in color.[3][5]

The methodology involves dissolving the oil sample in a titration solvent, typically a mixture of
toluene and isopropyl alcohol, and titrating with a standardized alcoholic solution of potassium
hydroxide.[5] The a-Naphtholbenzein indicator provides a distinct color change from orange or
brownish-yellow in acidic conditions to green or green-brown at the endpoint.[5] This method is
applicable to the determination of acids with dissociation constants in water larger than 10-°.[4]

[5]

Data Presentation

The appropriate sample size for the analysis is dependent on the expected acid number of the
oil. Using a suitable sample mass ensures a sufficient volume of titrant is consumed for
accurate measurement.
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Expected Acid Number (mg

KOH/g) Sample Size (g) Weighing Precision (g)
New or Light-Colored Oils

0.0t0 3.0 20.0+x2.0 0.05

Over 3.0to0 25.0 20x0.2 0.01

Over 25.0 to 250.0 0.2 £0.02 0.001

Used or Dark-Colored Oils

0.0t0 25.0 20x0.2 0.01

Over 25.0 to 250.0 0.2 £0.02 0.001

Table adapted from ASTM D974.[5]

Experimental Protocols
Reagent Preparation

1.1 Titration Solvent:

e Prepare a mixture of toluene, anhydrous isopropyl alcohol, and a small amount of water. A
common composition is a mixture of toluene and isopropy! alcohol containing a small
quantity of water.[5] A recommended ratio is 100 parts toluene, 99 parts anhydrous isopropyl
alcohol, and 1 part water by volume.[6]

1.2 a-Naphtholbenzein Indicator Solution:

» Prepare a 10 g/L solution of a-Naphtholbenzein in the titration solvent.[6]

1.3 Alcoholic Potassium Hydroxide (KOH) Solution (0.1 M):

» Dissolve approximately 6 g of potassium hydroxide in 5 ml of distilled water.[7][8]

o Add sufficient aldehyde-free ethanol (95%) or isopropyl alcohol to make a total volume of
1000 mL.[7][8]
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» Allow the solution to stand in a tightly stoppered bottle for 24 hours to allow any carbonates
to settle.[7][8][9]

o Carefully decant the clear supernatant liquid into a suitable, tightly closed container.[7][8][9]

1.4 Standardization of 0.1 M Alcoholic KOH Solution:

Accurately pipette 20.0 ml of standard 0.1 M hydrochloric acid (HCI) into a flask.

Dilute with 50 ml of CO2-free water and add a few drops of phenolphthalein indicator.[7][8]

Titrate with the prepared alcoholic KOH solution until a faint pink color persists.[7][8]

Calculate the molarity (M) of the KOH solution.

Experimental Workflow

Caption: Experimental workflow for determining the acid number in oils.

Titration Procedure

3.1 Sample Titration:

Into an appropriately sized Erlenmeyer flask, accurately weigh the quantity of the oil sample
as recommended in the data presentation table.[5]

e Add 100 mL of the titration solvent and 0.5 mL of the a-Naphtholbenzein indicator solution.[5]

[6]

o Swirl the flask until the sample is completely dissolved. The initial color of the solution should
be orange or yellow-orange.[5]

o Titrate the solution with the standardized 0.1 M alcoholic KOH solution. Add the titrant in
small increments, swirling the flask continuously.

e As the endpoint is approached, the orange color will begin to change. The endpoint is
reached when the first persistent green or green-brown color appears.[5] This color should
persist for at least 15 seconds.
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e Record the volume (V) of the KOH solution used.
3.2 Blank Titration:

o Perform a blank titration using 100 mL of the titration solvent and 0.5 mL of the indicator
solution, following the same procedure as the sample titration.[6]

o Record the volume (B) of the KOH solution used to reach the endpoint.

Calculation of Acid Number

The acid number is calculated using the following formula:
Acid Number (mg KOH/g) = [(V-B) x M x 56.1] / W

Where:

V = Volume of alcoholic KOH solution used for the sample titration (mL)

B = Volume of alcoholic KOH solution used for the blank titration (mL)

M = Molarity of the alcoholic KOH solution (mol/L)

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the oil sample ()

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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